Cas no 920982-65-6 (1,1'-Biphenyl, 3'-methoxy-4-[(4-methoxyphenyl)methoxy]-2-nitro-)

1,1'-Biphenyl, 3'-methoxy-4-[(4-methoxyphenyl)methoxy]-2-nitro- structure
920982-65-6 structure
Product Name:1,1'-Biphenyl, 3'-methoxy-4-[(4-methoxyphenyl)methoxy]-2-nitro-
CAS No:920982-65-6
MF:C21H19NO5
MW:365.379266023636
CID:746098
PubChem ID:71422521
Update Time:2025-04-19

1,1'-Biphenyl, 3'-methoxy-4-[(4-methoxyphenyl)methoxy]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3'-methoxy-4-[(4-methoxyphenyl)methoxy]-2-nitro-
    • 1-(3-methoxyphenyl)-4-[(4-methoxyphenyl)methoxy]-2-nitrobenzene
    • 920982-65-6
    • 3'-Methoxy-4-[(4-methoxyphenyl)methoxy]-2-nitro-1,1'-biphenyl
    • DTXSID70841543
    • Inchi: 1S/C21H19NO5/c1-25-17-8-6-15(7-9-17)14-27-19-10-11-20(21(13-19)22(23)24)16-4-3-5-18(12-16)26-2/h3-13H,14H2,1-2H3
    • InChI Key: GCAKBOYSHOVNQP-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=CC=1)OC)C1C=CC(=C(C=1)[N+](=O)[O-])C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 365.12632271g/mol
  • Monoisotopic Mass: 365.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 73.5Ų
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